7-Methyl-2,3-dihydrobenzofuran-6-carboxylic acid

• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 7-methyl-2,3-dihydro-1-benzofuran-6-carboxylic acid
• InChI: InChI=1S/C10H10O3/c1-6-8(10(11)12)3-2-7-4-5-13-9(6)7/h2-3H,4-5H2,1H3,(H,11,12)
• InChI Key: FUCRWVOOKPPRMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OCC2)C(=O)O

Description

7-Methyl-2,3-dihydrobenzofuran-6-carboxylic acid is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Methyl-1-benzofuran-6-carboxylic acid (synthesized in reagent preparation 15) (0.050 g, 0.28 mmol) was solubilized in anhydrous ethanol (2.0 mL) and 0.050 g of palladium (II) hydroxide (20%) was added. This mixture was shaken for 3 hours under 35 psi hydrogen gas using a Parr hydrogenator apparatus. The mixture was filtered through celite and concentrated in vacuo to give crude 7-methyl-2,3-dihydro-1-benzofuran-6-carboxylic acid (0.049 g, 97% yield) which was used without further purification. 1H NMR (400 MHz, d6-DMSO): 12.67 (broad s, 1H), 7.33 (d, 1H), 7.11 (d, 1H), 4.55 (t, 2H), 3.23 (t, 2H), 2.32 (s, 3H).